Cas no 2549000-99-7 (2-methyl-3-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline)

• Product Name: 2-methyl-3-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline
• CAS No: 2549000-99-7
• MF: C₁₉H₁₉F₃N₆
• MW: 388.389573335648
• CID: 5312886
• PubChem ID: 154882917
• Update Time: 2025-05-23

2-methyl-3-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline Chemical and Physical Properties

Names and Identifiers

• AKOS040729712
• 2549000-99-7
• F6788-3393
• 2-methyl-3-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline
• 2-Methyl-3-[4-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-1-piperazinyl]quinoxaline

• Inchi： 1S/C19H19F3N6/c1-12-18(26-15-6-4-3-5-14(15)23-12)28-9-7-27(8-10-28)17-11-16(19(20,21)22)24-13(2)25-17/h3-6,11H,7-10H2,1-2H3
• InChI Key： HOWKAJIEBVWDIM-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C(N2CCN(C3C=C(C(F)(F)F)N=C(C)N=3)CC2)C=1C

Computed Properties

• Exact Mass: 388.16232912g/mol
• Monoisotopic Mass: 388.16232912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.9±50.0 °C(Predicted)
• pka: 6.05±0.59(Predicted)

Additional information on 2-methyl-3-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

2-Methyl-3-{4-[2-Methyl-6-(Trifluoromethyl)Pyrimidin-4-Yl]Piperazin-1-Yl}Quinoxaline: A Comprehensive Overview

The compound with CAS No 2549000-99-7, known as 2-methyl-3-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a quinoxaline core, a piperazine ring, and a pyrimidine moiety with trifluoromethyl and methyl substituents. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of quinoxaline derivatives in drug discovery, particularly in the development of anticancer agents. The quinoxaline moiety in this compound serves as a scaffold for various functional groups, enabling interactions with biological targets such as kinases and other enzymes. The presence of the piperazine ring further enhances the molecule's flexibility and ability to form hydrogen bonds, which are critical for binding to protein targets.

The pyrimidine ring with trifluoromethyl and methyl substituents adds another layer of complexity to this compound's structure. Trifluoromethyl groups are known for their electron-withdrawing properties, which can modulate the electronic environment of the molecule and influence its reactivity. This feature makes the compound a promising candidate for exploring novel therapeutic applications, particularly in the context of targeted therapies for cancer and other diseases.

One of the most recent advancements in the study of this compound involves its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By inhibiting specific kinases, this compound could potentially disrupt abnormal cell proliferation and induce apoptosis in cancer cells.

Moreover, the methyl groups present in the structure contribute to the compound's lipophilicity, which is an important factor for drug absorption and bioavailability. This balance between hydrophilic and lipophilic properties is crucial for ensuring that the compound can effectively reach its target sites within the body.

Another area of interest lies in the synthesis and optimization of this compound. Researchers have explored various synthetic routes to efficiently construct this molecule, often employing multi-component reactions or modular synthesis strategies. These methods not only enhance the scalability of production but also allow for fine-tuning of the molecule's properties to suit specific biological applications.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption profiles, making it suitable for oral administration. Its ability to penetrate cellular membranes efficiently further underscores its potential as a therapeutic agent.

Looking ahead, ongoing research is focused on understanding the mechanism of action of this compound at a molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate how it interacts with its target proteins. These insights will be instrumental in guiding further optimization efforts and paving the way for clinical trials.

In conclusion, CAS No 2549000-99-7, or 2-methyl-3-{4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a promising candidate for developing innovative therapeutic solutions across various disease areas.